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Compound of Interest

Compound Name: Mercuric iodide

Cat. No.: B147996 Get Quote

Application Notes and Protocols for Mercuric Iodide
(HgI₂)
For Researchers, Scientists, and Drug Development Professionals

Introduction

Mercuric iodide (HgI₂), also known as mercury (II) iodide, is a highly toxic, dense, scarlet-red

solid. It is a key component in various chemical syntheses and analytical reagents, most

notably in the preparation of Nessler's reagent for the detection of ammonia.[1][2] Due to its

extreme toxicity and potential for environmental harm, strict adherence to proper handling and

storage procedures is paramount in a laboratory setting.[3][4] These application notes provide

detailed protocols for the safe handling, storage, and disposal of mercuric iodide, as well as

an example of its use in a common laboratory procedure.

Quantitative Data
The following tables summarize the key physical, chemical, and toxicological properties of

mercuric iodide.

Table 1: Physical and Chemical Properties
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Property Value

CAS Number 7774-29-0

Molecular Formula HgI₂

Molecular Weight 454.40 g/mol [5]

Appearance Scarlet-red powder/crystals[5]

Odor Odorless[5]

Melting Point 259 °C (498 °F)[5]

Boiling Point ~354 °C (~669 °F) (sublimes)[5]

Solubility in Water 6 mg/100 g at 25 °C (77 °F)[5]

Specific Gravity 6.36 @ 25°C/4°C[5]

Vapor Density 16.0 (Air = 1)[5]

Table 2: Toxicological Data and Exposure Limits

Parameter Value

Oral LD50 (rat) 18 mg/kg[3][5]

OSHA PEL (TWA) 0.1 mg/m³ (as Hg)[3]

ACGIH TLV (TWA) 0.025 mg/m³ (as Hg)[3]

NIOSH IDLH 10 mg/m³ (as Hg)[3]

Hazard Identification and Safety Precautions
Mercuric iodide is classified as acutely toxic and may be fatal if swallowed, inhaled, or in

contact with skin.[3][4] It may also cause damage to organs through prolonged or repeated

exposure and is very toxic to aquatic life with long-lasting effects.[3][4]

Personal Protective Equipment (PPE):
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Hand Protection: Wear double-layered nitrile or neoprene gloves. Always inspect gloves for

integrity before use and use proper glove removal technique to avoid skin contact.[4][6]

Eye Protection: ANSI-approved, properly fitting safety glasses or chemical splash goggles

are mandatory. A face shield is highly recommended.[6]

Skin and Body Protection: A full-length lab coat, long pants, and closed-toe shoes are

required. Ensure there is no exposed skin between the shoe and ankle.[6]

Respiratory Protection: All work with mercuric iodide powder must be conducted in a

certified chemical fume hood.[6] If there is a risk of inhalation, a NIOSH-certified respirator

should be worn.[6]

Experimental Protocols
General Handling Procedures

Preparation: Before handling mercuric iodide, ensure that the work area is clean and

uncluttered. Designate a specific area for its use.[6] An emergency eyewash station and

safety shower must be readily accessible.[3]

Weighing: Conduct all weighing operations within a chemical fume hood to prevent the

dispersion of dust.[7] Use a dedicated set of spatulas and weighing boats.

Transferring: When transferring the powder, do so carefully to minimize dust generation.

Cleaning: After handling, thoroughly wash hands and any exposed skin with soap and water.

[4] Decontaminate all surfaces and equipment used.

Preparation of Nessler's Reagent
Nessler's reagent is a solution of potassium tetraiodomercurate(II) (K₂[HgI₄]) in a potassium

hydroxide solution, used for the qualitative detection of ammonia.

Materials:

Mercuric iodide (HgI₂)

Potassium iodide (KI)
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Distilled water

Potassium hydroxide (KOH) or Sodium hydroxide (NaOH)

Glass-stoppered flask

Volumetric flasks

Procedure:

Dissolving the Iodides: In a glass-stoppered flask, dissolve 10.0 g of mercuric iodide in 100

mL of a 10% potassium iodide solution. The solution should be complete or nearly complete.

[1]

Preparing the Alkaline Solution: In a separate beaker, dissolve 50 g of potassium hydroxide

in 50 mL of distilled water. Caution: This is a highly exothermic reaction and the solution will

become very hot. Handle with care.

Combining the Solutions: Allow the potassium hydroxide solution to cool to room

temperature. Slowly and with constant stirring, add the cooled alkaline solution to the

mercuric iodide-potassium iodide solution.

Final Dilution: Dilute the combined solution to 1 liter with distilled water.

Storage: Store the prepared Nessler's reagent in a tightly sealed, amber glass bottle, away

from light.

Storage and Disposal
Storage:

Store mercuric iodide in a cool, dry, and well-ventilated area.[4][6]

Keep the container tightly closed and protected from light.[3][8]

Store in a designated area for highly toxic chemicals, away from incompatible substances.[6]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/product/b147996?utm_src=pdf-body
https://pubs.acs.org/doi/10.1021/acsreagents.4214
https://www.benchchem.com/product/b147996?utm_src=pdf-body
https://www.benchchem.com/product/b147996?utm_src=pdf-body
https://www.cdhfinechemical.com/images/product/msds/44_1290935381_MecuriclodideRed-CASNO-7774-29-0-MSDS.pdf
https://www.purdue.edu/ehps/rem/documents/sops/sopmercuryiodide.docx
https://www.fishersci.com/store/msds?partNumber=S25424&productDescription=MERCURIC+IODIDE+25G+ACS&vendorId=VN00115888&countryCode=US&language=en
https://www.carlroth.com/medias/SDB-6590-IE-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzNTQ2MDB8YXBwbGljYXRpb24vcGRmfGFESTRMMmhpWWk4NU1qTXpNRGMxTkRNM05UazRMMU5FUWw4Mk5Ua3dYMGxGWDBWT0xuQmtaZ3w4OGU0NjY4YjAzZTRhYmIyNGNlNDAwNDUzMDM1MDc5ZWY2ZTAzOTRlMjU2ZWUwYWYyZTc3MjUzOGJmZDIxN2Mz
https://www.purdue.edu/ehps/rem/documents/sops/sopmercuryiodide.docx
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b147996?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Incompatible Materials: Bromides, chlorides, ammonia, alkalis, cyanides, copper and lead

salts, iodoform, and hydrogen peroxide.[5][6]

Disposal:

All mercuric iodide waste, including contaminated materials, must be disposed of as

hazardous waste.[6]

Do not dispose of mercuric iodide down the drain or in regular trash.[6]

Collect waste in a clearly labeled, sealed container.

Follow all local, state, and federal regulations for hazardous waste disposal. Contact your

institution's environmental health and safety department for specific disposal procedures.[6]

Emergency Procedures
Spills:

Evacuate the area and restrict access.

Do not attempt to clean up a spill unless you are trained to do so.[6]

Contact your institution's emergency response team or environmental health and safety

department immediately.[6]

If trained, cover the spill with an absorbent material like dry earth or sand to prevent

spreading. Do not use water.[6]

Carefully collect the spilled material and place it in a sealed container for disposal.

Exposure:

Inhalation: Move the affected person to fresh air. If breathing is difficult, administer oxygen.

Seek immediate medical attention.[9]

Skin Contact: Immediately remove contaminated clothing. Flush the affected skin with

copious amounts of water for at least 15 minutes. Seek immediate medical attention.[9]
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Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the

upper and lower eyelids occasionally. Seek immediate medical attention.[9]

Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water.

Seek immediate medical attention.[4]
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Caption: Workflow for the safe handling of mercuric iodide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
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